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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Antimony trifluoride (SbF₃), a versatile fluorinating agent used in organic synthesis and

various industrial processes, presents significant health and safety challenges. Its dual toxicity,

stemming from both the antimony cation and the fluoride anion, necessitates stringent safety

protocols and a thorough understanding of its hazardous properties. This technical guide

provides an in-depth overview of the safety precautions and handling procedures for antimony
trifluoride, tailored for laboratory and research settings.

Physicochemical and Toxicological Profile
A comprehensive understanding of the inherent properties of antimony trifluoride is the

foundation of its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Antimony Trifluoride
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Property Value

CAS Number 7783-56-4[1]

Molecular Formula SbF₃[1]

Molecular Weight 178.76 g/mol [2]

Appearance White to gray crystalline solid[3][4]

Melting Point 292 °C (558 °F)[2][5]

Boiling Point 376 °C (709 °F)[2][3][5]

Solubility in Water
443 g/100 mL at 20 °C (with partial hydrolysis)

[2][6]

Density 4.379 g/cm³[2][5]

Table 2: Toxicological Data for Antimony Trifluoride

Parameter Value Species

LD₅₀ (Oral) 804 mg/kg[7][8] Rat

LD₅₀ (Oral)
100 mg/kg (minimum lethal

dose)[2]
Guinea Pig

Hazards

Toxic if swallowed, in contact

with skin, or if inhaled. Causes

severe skin burns and eye

damage.[7][8]

-

Table 3: Occupational Exposure Limits
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Organization Limit (as Sb) Limit (as F) Notes

OSHA (PEL)
0.5 mg/m³ (8-hr TWA)

[9]

2.5 mg/m³ (8-hr TWA)

[9]

Permissible Exposure

Limit

NIOSH (REL)
0.5 mg/m³ (10-hr

TWA)[9]

2.5 mg/m³ (10-hr

TWA)[9]

Recommended

Exposure Limit

ACGIH (TLV)
0.5 mg/m³ (8-hr TWA)

[9]

2.5 mg/m³ (8-hr TWA)

[9]
Threshold Limit Value

IDLH 50 mg/m³ (as Sb)[4] -

Immediately

Dangerous to Life or

Health

Note on Experimental Protocols: The provided search results did not contain detailed

experimental methodologies for the cited toxicological data (e.g., the specific protocol for the

LD₅₀ determination). This information is typically found in primary research articles or detailed

toxicological reports, which are beyond the scope of publicly available safety datasheets.

Mechanism of Toxicity
The toxicity of antimony trifluoride is a composite of the effects of both antimony and fluoride

ions. Antimony compounds can cause damage to the liver, heart, and lungs, with effects

resembling arsenic poisoning.[10][11] The trivalent antimony (Sb³⁺) ion is known to decrease

mitochondrial activity. The fluoride ion can lead to hypocalcemia by binding with calcium in the

blood, and chronic exposure can result in fluorosis, the hardening of bones and teeth.[7]
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Caption: Dual mechanism of Antimony Trifluoride toxicity.

Safe Handling and Storage Workflow
A systematic approach to handling and storage is crucial to minimize exposure risk. The

following workflow outlines the key steps for safely managing antimony trifluoride in a

research environment.
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Start: Planning Experiment

Conduct Risk Assessment

Implement Engineering Controls
(Fume Hood, Ventilation)

Select & Don Appropriate PPE

Handle in Designated Area
(Avoid dust, moisture)

Store in a Cool, Dry, Well-Ventilated Area
(Tightly sealed, away from incompatibles)

After Use

Dispose of Waste Properly
(As hazardous waste)

During/After Use

Decontaminate Work Area & PPE

End of Procedure

Click to download full resolution via product page

Caption: A systematic workflow for safely handling SbF₃.
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Engineering Controls
Ventilation: Always handle antimony trifluoride in a certified chemical fume hood to

minimize inhalation exposure.[9][10] Local exhaust ventilation should be used at the site of

chemical release.[9]

Designated Area: Establish a designated area for working with antimony trifluoride to

prevent cross-contamination.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling antimony trifluoride.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[7][8]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure

gloves are inspected before use and disposed of properly.[8]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved respirator with a particulate filter (N100 or P3).[7] For

higher concentrations, a full-face supplied-air respirator may be necessary.[7]

Storage and Incompatibilities
Storage Conditions: Store in a cool, dry, well-ventilated area in a tightly closed container.[8]

Store under an inert atmosphere and protect from moisture.

Incompatible Materials: Avoid contact with strong acids, oxidizing agents, and perchloric

acid.[8] Antimony trifluoride can react dangerously with glass.[8] It is also corrosive to

metals.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving antimony
trifluoride.
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Emergency Event

Spill or Leak? Personnel Exposure? Fire?

Evacuate Area
(except for trained personnel)

Yes

Administer First Aid

Yes

Extinguish Fire
(Use dry chemical, CO₂, or foam)

Yes

Control Spill
(Use dry, inert material)

Decontaminate Area

Seek Immediate Medical Attention Cool Containers with Water Spray
(Avoid direct contact with SbF₃)

Click to download full resolution via product page

Caption: Decision tree for SbF₃ emergency response.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Due to the fluoride component, treatment with a 2.5% calcium

gluconate gel is recommended.[7] Seek immediate medical attention.[7]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Spills and Leaks
Evacuation: Evacuate non-essential personnel from the spill area.[4]

Containment: For solid spills, sweep up and shovel into a suitable container for disposal

without creating dust.[7]

Cleanup: Use a vacuum to reduce dust during cleanup; do not dry sweep.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[7] Antimony trifluoride itself does not burn, but may decompose upon heating to

produce corrosive and toxic fumes.[3]

Special Hazards: Decomposition products include hydrogen fluoride and antimony oxides.[7]

Containers may explode when heated.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Waste Disposal
Dispose of antimony trifluoride and any contaminated materials as hazardous waste in

accordance with all applicable federal, state, and local regulations.[7] Consult with

environmental regulatory agencies for guidance on acceptable disposal practices.[7]

This guide is intended to provide a comprehensive overview of the safety and handling of

antimony trifluoride. It is not a substitute for a thorough risk assessment and adherence to all
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institutional and regulatory safety protocols. Always consult the most current Safety Data Sheet

(SDS) for antimony trifluoride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1265598?utm_src=pdf-body
https://www.benchchem.com/product/b1265598?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/antimony-trifluoride.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7230026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7230026/
https://pubmed.ncbi.nlm.nih.gov/27853107/
https://pubmed.ncbi.nlm.nih.gov/27853107/
https://pubmed.ncbi.nlm.nih.gov/27853107/
https://en.wikipedia.org/wiki/Antimony_trifluoride
https://cameochemicals.noaa.gov/chemical/2505
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0148.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp23.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3037053/
https://haz-map.com/Agents/3722
https://pubmed.ncbi.nlm.nih.gov/39383292/
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://www.benchchem.com/product/b1265598#antimony-trifluoride-safety-precautions-and-handling
https://www.benchchem.com/product/b1265598#antimony-trifluoride-safety-precautions-and-handling
https://www.benchchem.com/product/b1265598#antimony-trifluoride-safety-precautions-and-handling
https://www.benchchem.com/product/b1265598#antimony-trifluoride-safety-precautions-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

